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Cat. No.: B1671875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of Indigo Carmine as a contrast agent in chromoendoscopy for the demarcation of

gastrointestinal lesions.

Introduction
Chromoendoscopy is an advanced endoscopic technique that utilizes staining agents to

enhance the visualization of the gastrointestinal mucosa.[1][2] Indigo carmine, a non-

absorptive contrast dye, is widely employed to improve the detection and characterization of

mucosal lesions.[2][3][4] Unlike absorptive stains such as methylene blue, Indigo carmine
does not get taken up by epithelial cells but instead pools in mucosal crevices and

depressions, thereby accentuating the topography and delineating subtle architectural

changes. This property makes it particularly valuable for identifying and assessing flat or

depressed lesions, which may be inconspicuous under conventional white-light endoscopy.

Principle of Action
Indigo carmine is a biologically inert blue dye that acts as a contrast agent. When applied to

the mucosal surface, it accumulates in the valleys and pits between mucosal elevations. This

pooling effect creates a contrast that highlights the mucosal architecture, including the pit

patterns of colorectal polyps. Dysplastic and inflamed tissues often exhibit altered mucosal

patterns, which become more apparent after staining with Indigo carmine, aiding in their
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identification and characterization. The immediate staining effect allows for real-time

visualization without the need for a waiting period for cellular uptake.

Applications in Lesion Demarcation
Indigo carmine chromoendoscopy has demonstrated utility in various clinical scenarios:

Detection of Colorectal Polyps: It enhances the detection rate of colorectal adenomas,

especially small (<5 mm) and flat lesions that are often missed during conventional

colonoscopy.

Surveillance in Inflammatory Bowel Disease (IBD): In patients with longstanding ulcerative

colitis or Crohn's colitis, Indigo carmine aids in the detection of dysplasia, which can be a

precursor to colorectal cancer. The European Society of Gastrointestinal Endoscopy (ESGE)

and the British Society of Gastroenterology (BSG) recommend its use for dysplasia

surveillance in IBD patients.

Characterization of Colorectal Lesions: By highlighting the mucosal pit pattern, Indigo
carmine assists in the differential diagnosis between neoplastic and non-neoplastic polyps,

which can guide therapeutic decisions.

Delineation of Early Gastric Cancer: In the stomach, Indigo carmine, often in combination

with acetic acid, helps to clarify the borders of early gastric cancer, which is crucial for

complete endoscopic resection.

Barrett's Esophagus Surveillance: It can be used to highlight mucosal irregularities and

potential areas of dysplasia in patients with Barrett's esophagus.

Quantitative Data Summary
The following tables summarize quantitative data from various studies on the efficacy of Indigo
carmine chromoendoscopy.

Table 1: Diagnostic Accuracy of Indigo Carmine Chromoendoscopy for Colorectal Lesions
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Endoscopic
Method

Sensitivity Specificity Accuracy Reference

Conventional

View
- - 84.0%

Chromoendosco

py (0.2% Indigo

Carmine)

- - 89.3%

Chromoendosco

py with

Magnification

(0.2% Indigo

Carmine)

- - 95.6%

Magnifying

Chromoendosco

py with Indigo

Carmine (0.2%)

96.0% 72.2% 92.1%

Magnifying

Chromoendosco

py with Crystal

Violet (0.05%)

97.2% 72.2% 93.0%

Magnifying

Chromoendosco

py with FICE

92.1% 68.5% 88.3%

Table 2: Efficacy of Indigo Carmine in Detecting Additional Lesions
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Study Population Comparison
Additional Lesions
Detected with
Indigo Carmine

Reference

100 patients with

longstanding

ulcerative colitis

Pancolonic Indigo

Carmine vs. Pre-dye

spray colonoscopy

114 additional

mucosal

abnormalities, of

which 7 were

dysplastic.

86 patients

undergoing hood cap-

assisted colonoscopy

Post-dye spraying vs.

Pre-dye spraying in

the ascending colon

53 additional polyps

found in 34 patients.

Table 3: Impact of Indigo Carmine on Adenoma Detection Rate (ADR)

Study Design
Indigo
Carmine
Group ADR

Control Group
(Standard
Colonoscopy)
ADR

P-value Reference

Randomized

Controlled Trial

(n=55) for

lesions <5 mm

15 adenomas 7 adenomas < 0.01

Meta-analysis Increased ADR - -

Table 4: Delineation of Early Gastric Cancer Borders
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Method
Differentiated
Adenocarcinomas -
Border Clarification

Undifferentiated
Adenocarcinomas -
Border Clarification

Reference

Conventional

Endoscopy
68.5% No additional benefit

Acetic Acid-Indigo

Carmine

Chromoendoscopy

89.8% (P < 0.001) No additional benefit

Experimental Protocols
Preparation of Indigo Carmine Solution
Indigo carmine is commercially available in sterile solutions (e.g., 0.8%) or as a powder. The

final concentration for use depends on the application.

For Pan-Chromoendoscopy (Screening): A dilute solution of 0.03% to 0.1% is typically used.

Example Dilution for 0.03%: Mix 10 mL of 0.8% Indigo carmine with 250 mL of sterile

water.

Example Dilution for 0.1%: Mix two 5 mL ampules of 0.8% Indigo carmine with 250 cc of

water.

For Targeted Chromoendoscopy (Lesion Characterization): A more concentrated solution of

0.13% to 0.5% is used for detailed inspection of identified lesions.

Example Dilution for 0.13%: Mix 5 mL of 0.8% Indigo carmine with 25 mL of sterile water.

Commonly used concentration: 0.2% is frequently cited in studies for targeted spraying.

Protocol for Pan-Colonic Chromoendoscopy in IBD
Surveillance

Patient Preparation: Ensure the patient has undergone a thorough bowel preparation,

achieving a clean colon for optimal visualization.
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Endoscope Insertion: Advance the colonoscope to the cecum.

Initial Inspection: Perform a careful withdrawal examination with white-light endoscopy to

identify any obvious lesions. Aspirate any residual fluid.

Dye Application: During withdrawal, systematically spray the prepared dilute Indigo carmine
solution (0.03%-0.1%) to cover the entire colonic mucosa. Application can be done via a

spray catheter inserted through the accessory channel of the endoscope or through the

water jet channel of the endoscope.

Re-examination: After dye application, re-examine the mucosa meticulously. The dye will

highlight subtle mucosal abnormalities and variations in pit patterns.

Targeted Biopsy/Resection: Any suspicious areas identified should be targeted for biopsy or

endoscopic resection.

Protocol for Targeted Chromoendoscopy of a Colorectal
Polyp

Lesion Identification: Identify the polyp using standard white-light endoscopy.

Mucosal Cleansing: Gently wash the surface of the lesion with water to remove any mucus

or debris.

Dye Spraying: Using a spray catheter, apply a small volume (10-20 mL) of the more

concentrated Indigo carmine solution (0.2%-0.4%) directly onto the lesion to evenly coat its

surface.

Excess Dye Removal: Aspirate any excess dye that may obscure the view.

Magnification Endoscopy (Optional but Recommended): Switch to magnification mode to

observe the fine details of the mucosal pit pattern.

Lesion Classification: Classify the pit pattern (e.g., using Kudo's classification) to predict the

histology of the polyp.

Therapeutic Intervention: Based on the assessment, proceed with polypectomy or biopsy.
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Protocol for Chromoendoscopy of Early Gastric Cancer
Lesion Identification: Identify the suspected early gastric cancer lesion with white-light

endoscopy.

Acetic Acid Application: Spray 1.5% acetic acid onto the lesion. This will cause transient

whitening of the normal mucosa.

Indigo Carmine Application: After approximately 30 seconds, spray Indigo carmine solution

onto the lesion.

Border Demarcation: The combination of acetic acid and Indigo carmine enhances the

visibility of the demarcation line between the cancerous and non-cancerous mucosa.

Marking: Place marking dots around the delineated lesion using an argon plasma

coagulation probe or other marking devices prior to endoscopic submucosal dissection

(ESD).

Safety and Considerations
Indigo carmine is considered a safe contrast agent for topical application within the

gastrointestinal tract as it is not absorbed. Adverse reactions are extremely rare. However, it is

important to ensure that the colon is adequately cleansed before the procedure, as residual

stool can interfere with the staining and visualization. Dye spraying can make the detection of

certain lesions like angiodysplasia more difficult, so a thorough examination before staining is

recommended.

Visualizations
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Endoscopic Procedure

Action

Outcome

Patient with Indication for Chromoendoscopy Bowel Preparation Endoscope Insertion to Target Area

Prepare Indigo Carmine Solution
(0.03-0.5%)

White-Light Examination Apply Indigo Carmine via Spray Catheter or Water Jet Meticulous Examination of Stained Mucosa Lesion Identification & Characterization Therapeutic Decision

Targeted Biopsy
Suspicious Area

Endoscopic Resection

Resectable Lesion
Histopathological Analysis Final Report

Click to download full resolution via product page

Caption: Workflow of Indigo Carmine Chromoendoscopy.
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Application

Interaction

Visualization

Diagnostic Outcome

Indigo Carmine Solution

Gastrointestinal Mucosa

Topical Spraying

Dye Pools in Mucosal Pits and Depressions Not Absorbed by Epithelial Cells

Contrast Enhancement of Mucosal Topography

Clear Delineation of Lesion Borders and Surface Pattern

Improved Detection of Subtle Lesions Enhanced Characterization of Lesions

Click to download full resolution via product page

Caption: Mechanism of Action of Indigo Carmine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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